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Introduction
Dicyclohexylamine benzoate, a salt formed from the weak organic acid, benzoic acid, and the

amine, dicyclohexylamine, has been traditionally utilized as a corrosion inhibitor in various

industrial applications, including metalworking fluids. Its primary function is to protect ferrous

metals from corrosion by forming a protective film on the metal surface.[1] However, growing

concerns over the toxicological profile of dicyclohexylamine (DCHA), a secondary amine with

the potential to form carcinogenic nitrosamines, have led to a decline in its use and an

increased focus on developing safer, high-performance alternatives.[2]

These application notes provide a comprehensive overview of dicyclohexylamine benzoate in

the context of metalworking fluid formulations. This document includes a summary of its

performance characteristics, detailed experimental protocols for evaluation, and a discussion of

its mechanism of action and the trend towards alternative chemistries.

Performance Data
Quantitative data directly comparing the corrosion inhibition efficiency of dicyclohexylamine
benzoate to other common inhibitors in standardized metalworking fluid formulations is limited
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in publicly available literature. However, data for dicyclohexylamine (DCHA) and related

compounds provide insights into its performance.

Table 1: Corrosion Inhibition Performance of Dicyclohexylamine (DCHA) and an Alternative.

Inhibitor
Concentrati
on

Metal
Test
Method

Inhibition
Efficiency
(%)

Reference

Dicyclohexyla

mine (DCHA)

+ Oleylamine

(OA)

50 ppm Mild Steel

Electrochemi

cal

Impedance

Spectroscopy

98 [3]

3-Amino-4-

Octanol
Not Specified

Ferrous

Metals
Not Specified "Excellent" [4]

Note: The data for DCHA is in combination with another amine, and the data for the alternative,

3-Amino-4-Octanol, is qualitative based on technical datasheets.

Table 2: Biostatic Performance Comparison.

Amine in Formulation Biostatic Performance vs. DCHA Control

Heptylamine Better

Octylamine Better

Pentylamine Worse

1,4-Cyclohexanediamine Better

This table is a qualitative summary based on a study comparing various amines to a

dicyclohexylamine (DCHA) containing standard.
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Protocol 1: Evaluation of Corrosion Inhibition by Weight
Loss Method (Based on ASTM G31)
This protocol outlines a standard laboratory procedure for determining the corrosion inhibition

efficiency of dicyclohexylamine benzoate in a metalworking fluid formulation using the weight

loss method.

1. Materials and Equipment:

Metal coupons (e.g., mild steel, cast iron) of known surface area.

Abrasive paper (e.g., 240, 400, 600 grit silicon carbide).

Analytical balance (accurate to 0.1 mg).

Glass beakers or flasks.

Water bath or incubator for temperature control.

Ultrasonic cleaner.

Dessicator.

Metalworking fluid concentrate (with and without dicyclohexylamine benzoate).

Corrosive solution (e.g., hard water, saline solution).

2. Procedure:

Coupon Preparation:

Mechanically polish the metal coupons using successively finer grades of abrasive paper.

Clean the coupons by ultrasonicating in ethanol or acetone for 5-10 minutes to remove

any residual oils or particles.

Rinse with deionized water and dry with a stream of warm air.
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Store the cleaned coupons in a desiccator until use.

Initial Weighing:

Accurately weigh each prepared coupon to the nearest 0.1 mg and record the initial weight

(W_i).

Preparation of Test Solutions:

Prepare the desired concentration of the metalworking fluid in the corrosive solution (e.g.,

5% v/v). Prepare a blank solution (metalworking fluid base without inhibitor) and a test

solution containing a known concentration of dicyclohexylamine benzoate.

Immersion Test:

Completely immerse three replicate coupons in the blank solution and three in the test

solution in separate beakers.

Maintain the beakers at a constant temperature (e.g., 25°C or 50°C) in a water bath or

incubator for a specified duration (e.g., 24, 48, or 72 hours).[5][6][7]

Coupon Cleaning and Final Weighing:

After the immersion period, carefully remove the coupons from the solutions.

Clean the coupons according to ASTM G1 standard practice to remove corrosion products

without removing the base metal. This may involve chemical cleaning with an inhibited

acid.

Rinse the cleaned coupons with deionized water, dry thoroughly, and reweigh to obtain the

final weight (W_f).

Calculation of Corrosion Rate and Inhibition Efficiency:

Calculate the weight loss (ΔW) for each coupon: ΔW = W_i - W_f.

Calculate the corrosion rate (CR) in millimeters per year (mm/y) using the formula: CR =

(8.76 × 10^4 × ΔW) / (A × T × D) where:
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ΔW is the weight loss in grams.

A is the surface area of the coupon in cm².

T is the immersion time in hours.

D is the density of the metal in g/cm³.

Calculate the inhibition efficiency (IE%) using the formula: IE% = [(CR_blank -

CR_inhibitor) / CR_blank] × 100 where:

CR_blank is the average corrosion rate in the blank solution.

CR_inhibitor is the average corrosion rate in the inhibitor solution.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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